![molecular formula C24H26ClNO4 B4066738 ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate](/img/structure/B4066738.png)
ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate
Overview
Description
Ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate is a chemical compound that belongs to the family of piperidinecarboxylate derivatives. It is commonly used in scientific research as a reference standard for analytical purposes, as well as a starting material for the synthesis of other compounds. In
Scientific Research Applications
Synthesis and Spectral Analysis
Research efforts have been dedicated to the synthesis of novel compounds involving piperidine derivatives, with a particular focus on their structural elucidation through spectral data. These compounds are synthesized through various chemical reactions, aiming to explore their potential applications in medicinal chemistry. For instance, studies involve the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, showcasing moderate to significant antibacterial activity (Khalid et al., 2016). Another example includes the creation of new pyrazolo[3,4-b]pyridine products through condensation processes (Ghaedi et al., 2015).
Antibacterial and Anticancer Potential
Several studies have highlighted the antibacterial and anticancer potential of compounds synthesized from ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate or its derivatives. For example, synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been evaluated for their anticancer properties, showing promising results as potent anticancer agents (Rehman et al., 2018). This underlines the compound's utility in the development of new therapeutic agents targeting cancer.
Antimicrobial Studies
The antimicrobial properties of derivatives have also been a significant area of research. Compounds synthesized from ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate have been tested against various bacterial strains, demonstrating moderate to high antimicrobial activity. Such studies are crucial for identifying new antimicrobial agents amid growing antibiotic resistance (Iqbal et al., 2017).
properties
IUPAC Name |
ethyl 1-(4-acetylbenzoyl)-3-[(3-chlorophenyl)methyl]piperidine-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26ClNO4/c1-3-30-23(29)24(15-18-6-4-7-21(25)14-18)12-5-13-26(16-24)22(28)20-10-8-19(9-11-20)17(2)27/h4,6-11,14H,3,5,12-13,15-16H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKMFACZGDEXQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)C2=CC=C(C=C2)C(=O)C)CC3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(4-acetylbenzoyl)-3-(3-chlorobenzyl)-3-piperidinecarboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.